Cas no 173220-32-1 (2,5-Dihydroxy-1-methoxyxanthone)

• Product Name: 2,5-Dihydroxy-1-methoxyxanthone
• CAS No: 173220-32-1
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 4668434
• PubChem ID: 10848779
• Update Time: 2025-05-27

2,5-Dihydroxy-1-methoxyxanthone Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydroxy-1-methoxyxanthone
• 2,5-dihydroxy-1-methoxyxanthen-9-one
• AKOS040760992
• 173220-32-1
• CHEMBL4204339
• 2,5-dihydroxy-1-methoxy-9h-xanthen-9-one

• Inchi： 1S/C14H10O5/c1-18-14-9(16)5-6-10-11(14)12(17)7-3-2-4-8(15)13(7)19-10/h2-6,15-16H,1H3
• InChI Key： AIXALMAGQFXNBO-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=C(C=CC1=2)O)OC)=O)O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 2.2

Experimental Properties

• Color/Form: Yellow powder

2,5-Dihydroxy-1-methoxyxanthone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,5-Dihydroxy-1-methoxyxanthone

Research Update on 2,5-Dihydroxy-1-methoxyxanthone (CAS: 173220-32-1): Recent Advances and Therapeutic Potential

2,5-Dihydroxy-1-methoxyxanthone (CAS: 173220-32-1) is a naturally occurring xanthone derivative that has garnered significant attention in recent years due to its diverse pharmacological properties. This compound, isolated from various plant species, exhibits a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. Recent studies have further elucidated its mechanism of action and potential therapeutic applications, making it a promising candidate for drug development in the field of chemical biology and medicine.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 2,5-Dihydroxy-1-methoxyxanthone against various cancer cell lines. The study revealed that this compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Specifically, it was found to upregulate pro-apoptotic proteins such as Bax and downregulate anti-apoptotic proteins like Bcl-2, leading to caspase-3 activation and subsequent cell death. These findings suggest its potential as a chemotherapeutic agent with selective cytotoxicity towards cancer cells.

Another recent study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the anti-inflammatory mechanisms of 2,5-Dihydroxy-1-methoxyxanthone. The research demonstrated that this xanthone derivative significantly inhibits the production of pro-inflammatory cytokines, including TNF-α and IL-6, by suppressing the NF-κB signaling pathway. This dual action on both inflammatory mediators and oxidative stress markers positions it as a potential therapeutic agent for chronic inflammatory diseases.

Pharmacokinetic studies of 2,5-Dihydroxy-1-methoxyxanthone have also made significant progress. A 2024 preclinical study reported improved bioavailability through novel formulation approaches, including nanoemulsion and solid dispersion techniques. These advancements address previous challenges related to the compound's poor water solubility and have paved the way for more effective delivery systems in future clinical applications.

The structural modification of 2,5-Dihydroxy-1-methoxyxanthone has been another area of active research. Several synthetic analogs have been developed to enhance its biological activity and reduce potential toxicity. Structure-activity relationship (SAR) studies have identified key functional groups responsible for its pharmacological effects, providing valuable insights for the design of more potent derivatives with improved therapeutic profiles.

Looking forward, the research community anticipates more clinical translation of findings related to 2,5-Dihydroxy-1-methoxyxanthone. Current challenges include optimizing its therapeutic window and addressing potential drug-drug interactions. However, with its multifaceted biological activities and recent advancements in formulation technologies, this compound represents an exciting area of development in chemical biology and medicinal chemistry.